Cas no 258518-56-8 (1H-Pyrazole,3-(6-methoxy-2-naphthalenyl)-)

• Product Name: 1H-Pyrazole,3-(6-methoxy-2-naphthalenyl)-
• CAS No: 258518-56-8
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• MDL: MFCD03407411
• CID: 247053
• PubChem ID: 2740829
• Update Time: 2025-11-02

1H-Pyrazole,3-(6-methoxy-2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,3-(6-methoxy-2-naphthalenyl)-
• 5-(6-Methoxy-2-naphthyl)-1H-pyrazole
• 5-(6-methoxynaphthalen-2-yl)-1H-pyrazole
• HMS563M18
• MLS001182352
• DTXSID80372393
• AS-8653
• SCHEMBL2304105
• Maybridge1_007850
• 3-(6-methoxynaphthalen-2-yl)-1H-pyrazole
• SR-01000634607-1
• 3-(6-Methoxy-2-naphthyl)-1H-pyrazole
• 258518-56-8
• CCG-44793
• MFCD03407411
• HMS2851N03
• AKOS037647965
• SMR000568052
• CHEMBL1451080
• FT-0738503

• MDL： MFCD03407411
• Inchi： 1S/C14H12N2O/c1-17-13-5-4-10-8-12(3-2-11(10)9-13)14-6-7-15-16-14/h2-9H,1H3,(H,15,16)
• InChI Key： JWJAVRXSBWYMIN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=CC(C3=CC=NN3)=CC=C2C=1

Computed Properties

• Exact Mass: 224.09500
• Monoisotopic Mass: 224.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• Density: 1.216
• Melting Point: 201 °C
• Boiling Point: 454.7°Cat760mmHg
• Flash Point: 163.1°C
• Refractive Index: 1.657
• PSA: 37.91000
• LogP: 3.23850

Additional information on 1H-Pyrazole,3-(6-methoxy-2-naphthalenyl)-

1H-Pyrazole,3-(6-methoxy-2-naphthalenyl)- (CAS No. 258518-56-8): A Comprehensive Overview

The compound 1H-Pyrazole,3-(6-methoxy-2-naphthalenyl)- (CAS No. 258518-56-8) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, this compound serves as a valuable intermediate in the synthesis of various biologically active molecules. Its molecular formula, C14H12N2O, and distinct pyrazole and naphthalene moieties make it a subject of interest for researchers exploring novel therapeutic agents and advanced materials.

One of the key reasons for the growing interest in 1H-Pyrazole,3-(6-methoxy-2-naphthalenyl)- is its potential role in drug discovery. The pyrazole ring is a common pharmacophore found in many FDA-approved drugs, known for its ability to modulate biological targets. When combined with the 6-methoxy-2-naphthalenyl group, this compound exhibits enhanced binding affinity and selectivity, making it a promising candidate for further pharmacological studies. Recent trends in AI-driven drug discovery have highlighted the importance of such scaffolds in accelerating the development of new therapeutics.

From a chemical perspective, 1H-Pyrazole,3-(6-methoxy-2-naphthalenyl)- demonstrates remarkable stability under standard laboratory conditions. Its melting point, solubility profile, and reactivity have been extensively studied to optimize its use in synthetic applications. Researchers often employ this compound as a building block for constructing more complex molecules, particularly in the synthesis of heterocyclic compounds. The presence of the methoxy group further enhances its versatility, allowing for various chemical modifications.

In the context of material science, 1H-Pyrazole,3-(6-methoxy-2-naphthalenyl)- has shown promise in the development of organic semiconductors and luminescent materials. The conjugated system formed by the naphthalene and pyrazole rings contributes to its electronic properties, making it suitable for applications in optoelectronic devices. With the increasing demand for sustainable and energy-efficient materials, this compound is being explored for its potential in next-generation technologies.

The synthesis of 1H-Pyrazole,3-(6-methoxy-2-naphthalenyl)- typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity. Analytical methods like HPLC, NMR, and mass spectrometry are routinely used to characterize this compound, ensuring its quality for research and industrial applications.

Market trends indicate a rising demand for 1H-Pyrazole,3-(6-methoxy-2-naphthalenyl)-, particularly in the pharmaceutical and specialty chemicals sectors. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of academic and industrial researchers. Its applications in drug discovery, coupled with its role in material science, position it as a high-value chemical in the global market.

Environmental and safety considerations are paramount when handling 1H-Pyrazole,3-(6-methoxy-2-naphthalenyl)-. While it is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. Researchers are encouraged to consult safety data sheets (SDS) and adhere to institutional guidelines to ensure safe handling and disposal.

Looking ahead, the future of 1H-Pyrazole,3-(6-methoxy-2-naphthalenyl)- appears promising. Ongoing research into its biological activities and material properties is expected to uncover new applications. Collaborative efforts between academia and industry will likely drive innovation, further establishing this compound as a cornerstone in chemical research and development.

For those seeking detailed technical information about 1H-Pyrazole,3-(6-methoxy-2-naphthalenyl)-, reputable chemical databases and suppliers provide comprehensive data. Researchers can also explore peer-reviewed journals for the latest studies on its synthesis, properties, and applications. As the scientific community continues to investigate this compound, its significance in various fields is set to grow.